Cas no 99791-31-8 (Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate)

Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate structure
99791-31-8 structure
Product Name:Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate
CAS No:99791-31-8
MF:C10H11NO6S
MW:273.26244187355
CID:2821065
Update Time:2023-08-07

Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5-sulfamoylbenzene-1,3-dicarboxylate
    • 1,3-Benzenedicarboxylic acid, 5-(aminosulfonyl)-, dimethyl ester
    • Inchi: 1S/C10H11NO6S/c1-16-9(12)6-3-7(10(13)17-2)5-8(4-6)18(11,14)15/h3-5H,1-2H3,(H2,11,14,15)
    • InChI Key: PSMJJKZEPWXRHW-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)OC)C=C(C(=O)OC)C=1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 402
  • XLogP3: 0.2
  • Topological Polar Surface Area: 121
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd